Cas no 2503202-60-4 (Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate)

• Product Name: Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate
• CAS No: 2503202-60-4
• MF: C₉H₈ClF₃N₂O₂
• MW: 268.620231628418
• CID: 6390356
• PubChem ID: 155822597
• Update Time: 2025-05-24

Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate
• EN300-27148285
• 2503202-60-4

• Inchi： 1S/C9H8ClF3N2O2/c1-4(2)17-7(16)6-5(10)3-14-8(15-6)9(11,12)13/h3-4H,1-2H3
• InChI Key： HAEMRSMDAVGIDC-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)N=C1C(=O)OC(C)C

Computed Properties

• Exact Mass: 268.0226397g/mol
• Monoisotopic Mass: 268.0226397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.1Ų

Additional information on Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate

Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate (CAS No. 2503202-60-4): A Comprehensive Overview

Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate, identified by its CAS number 2503202-60-4, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class, which is well-documented for its diverse biological activities and pharmaceutical applications. The presence of a trifluoromethyl group and a chloro substituent in its molecular structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of various therapeutic agents.

The molecular structure of Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate consists of a pyrimidine core substituted with a carboxylate group at the 4-position, a chloro group at the 5-position, and a trifluoromethyl group at the 2-position. The propan-2-yl moiety provides an additional functional handle for further chemical modifications, enabling the synthesis of more complex derivatives. This structural arrangement not only contributes to the compound's stability but also influences its interactions with biological targets, making it a promising candidate for drug development.

In recent years, there has been growing interest in the development of novel antiviral and anticancer agents derived from pyrimidine derivatives. The unique electronic properties of the trifluoromethyl group enhance the lipophilicity and metabolic stability of drug candidates, which is crucial for their efficacy and bioavailability. Additionally, the chloro substituent can participate in various chemical reactions, such as nucleophilic substitution, allowing for versatile synthetic pathways.

One of the most compelling aspects of Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies that minimize side effects associated with non-specific inhibitors. The structural features of this compound make it an excellent scaffold for developing such inhibitors.

Recent studies have highlighted the importance of fluorinated pyrimidines in medicinal chemistry. The introduction of fluorine atoms into pyrimidine derivatives can significantly alter their pharmacokinetic properties, leading to improved drug-like characteristics. For instance, fluorine atoms can enhance binding affinity to biological targets by increasing hydrophobic interactions and reducing metabolic degradation. This has led to the discovery of several potent and selective kinase inhibitors that have advanced into clinical trials.

The synthesis of Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and esterification. Advanced techniques like palladium-catalyzed cross-coupling reactions can also be employed to introduce additional substituents into the pyrimidine core.

In conclusion, Propan-2-yl 5-chloro-2-(trifluoromethyl)pyrimidine-4-carboxylate (CAS No. 2503202-60-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents, particularly those targeting kinases and other critical biological pathways. As research continues to uncover new applications for fluorinated pyrimidines, this compound is likely to play an increasingly important role in drug discovery efforts.